Cas no 1515654-42-8 (3-(2-chlorophenyl)-2-methylbutanoic acid)
1515654-42-8 structure
Product Name:3-(2-chlorophenyl)-2-methylbutanoic acid
CAS No:1515654-42-8
MF:C11H13ClO2
MW:212.672722578049
CID:4603380
PubChem ID:81008605
Update Time:2024-03-01
3-(2-chlorophenyl)-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chlorophenyl)-2-methylbutanoic acid
-
- Inchi： 1S/C11H13ClO2/c1-7(8(2)11(13)14)9-5-3-4-6-10(9)12/h3-8H,1-2H3,(H,13,14)
- InChI Key： WQGSXFUVZRRGLX-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(C)C(C1=CC=CC=C1Cl)C
Computed Properties
- Exact Mass: 212.0604073g/mol
- Monoisotopic Mass: 212.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
3-(2-chlorophenyl)-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1693242-0.05g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 0.05g |
$94.0 | 2023-09-20 | |
| Enamine | EN300-1693242-0.1g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 0.1g |
$140.0 | 2023-09-20 | |
| Enamine | EN300-1693242-0.25g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 0.25g |
$200.0 | 2023-09-20 | |
| Enamine | EN300-1693242-0.5g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 0.5g |
$374.0 | 2023-09-20 | |
| Enamine | EN300-1693242-1.0g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 1g |
$499.0 | 2023-06-04 | |
| Enamine | EN300-1693242-2.5g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 2.5g |
$978.0 | 2023-09-20 | |
| Enamine | EN300-1693242-5.0g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 5g |
$1448.0 | 2023-06-04 | |
| Enamine | EN300-1693242-10.0g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 10g |
$2146.0 | 2023-06-04 | |
| Enamine | EN300-1693242-1g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 1g |
$499.0 | 2023-09-20 | |
| Enamine | EN300-1693242-5g |
3-(2-chlorophenyl)-2-methylbutanoic acid |
1515654-42-8 | 95% | 5g |
$1448.0 | 2023-09-20 |
3-(2-chlorophenyl)-2-methylbutanoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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